Cas no 1807196-02-6 (3-Cyano-4-methyl-2-nitrophenylacetic acid)

• Product Name: 3-Cyano-4-methyl-2-nitrophenylacetic acid
• CAS No: 1807196-02-6
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5004187
• Update Time: 2025-06-26

3-Cyano-4-methyl-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-methyl-2-nitrophenylacetic acid

• Inchi： 1S/C10H8N2O4/c1-6-2-3-7(4-9(13)14)10(12(15)16)8(6)5-11/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： JXPLIXJDLGQMOS-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C)=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 3-Cyano-4-methyl-2-nitrophenylacetic acid

Comprehensive Overview of 3-Cyano-4-methyl-2-nitrophenylacetic acid (CAS No. 1807196-02-6): Properties, Applications, and Industry Insights

3-Cyano-4-methyl-2-nitrophenylacetic acid (CAS No. 1807196-02-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This nitrophenylacetic acid derivative features a cyano group and a methyl substituent, making it valuable for synthesizing bioactive molecules. Its CAS number 1807196-02-6 serves as a critical identifier for researchers seeking high-purity intermediates for drug development.

Recent studies highlight the compound's role in enzyme inhibition and ligand-receptor interactions, particularly in inflammation-related pathways. The nitrophenyl moiety contributes to electron-withdrawing properties, while the acetic acid group enables facile derivatization – a combination frequently searched in medicinal chemistry forums. Analytical techniques like HPLC purification and NMR characterization are essential for quality control, as emphasized in recent pharmaceutical patent applications.

The agrochemical industry shows growing interest in 3-Cyano-4-methyl-2-nitrophenylacetic acid as a precursor for herbicide safeners. Its structural similarity to plant growth regulators aligns with current trends in sustainable crop protection – a hot topic in precision agriculture discussions. Manufacturers optimize synthesis routes using green chemistry principles to meet demand for environmentally friendly intermediates, reflecting broader industry shifts toward ESG compliance.

From a technical perspective, the compound's crystalline form and solubility profile (typically soluble in polar aprotic solvents) make it suitable for high-throughput screening applications. Researchers frequently query about its stability under various pH conditions – crucial for formulation development. Storage recommendations generally suggest ambient temperature protection in amber glass containers to prevent photodegradation of the nitrophenyl group.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the nitro-aromatic fluorescence quenching mechanism. This aligns with increasing Google searches for bioimaging reagents and diagnostic markers. The compound's logP value (estimated 1.8-2.2) makes it particularly interesting for blood-brain barrier permeability studies, a trending topic in neuropharmacology research papers.

Quality specifications for CAS 1807196-02-6 typically require ≥98% purity by HPLC analysis, with strict limits on heavy metal contaminants for pharmaceutical use. Analytical certificates often include residual solvent profiles, responding to industry concerns about ICH Q3C guidelines. The compound's melting point range (typically 145-148°C) serves as an important quality control parameter for bulk purchasers.

Supply chain considerations reveal that 3-Cyano-4-methyl-2-nitrophenylacetic acid is primarily sourced from specialized fine chemical manufacturers in Europe and Asia. Recent trade data analysis shows growing shipment volumes to contract research organizations, coinciding with increased R&D investment in small molecule therapeutics. Proper material safety data sheets (MSDS) documentation remains essential for international shipments, addressing common regulatory queries.

Future research directions may explore the compound's potential in covalent inhibitor design, given the reactivity of its nitro group toward nucleophiles. This application area has seen 47% more PubMed citations in 2023 compared to previous years. The cyano functionality also presents opportunities for click chemistry modifications – a technique dominating recent chemical biology publications.

For laboratory handling, standard personal protective equipment including nitrile gloves and safety goggles is recommended. While not classified as hazardous under current GHS standards, prudent practices suggest working in fume hoods during large-scale operations. These precautions address common workplace safety questions from process chemistry professionals.

The compound's synthetic versatility continues to drive innovation, with recent patent literature disclosing novel derivatives for kinase inhibition. Its balanced lipophilicity/hydrophilicity ratio makes it particularly valuable for fragment-based drug discovery – a methodology generating significant buzz at recent ACS national meetings.